Cas no 2171739-04-9 (3-(5-ethyl-2-hydroxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(5-ethyl-2-hydroxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171739-04-9
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6400706
• PubChem ID: 165550634
• Update Time: 2025-07-15

3-(5-ethyl-2-hydroxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-ethyl-2-hydroxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1482611
• 3-[(5-ethyl-2-hydroxyphenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171739-04-9

• Inchi： 1S/C27H26N2O6/c1-2-16-11-12-24(30)22(13-16)28-26(33)23(14-25(31)32)29-27(34)35-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-13,21,23,30H,2,14-15H2,1H3,(H,28,33)(H,29,34)(H,31,32)
• InChI Key： UTNRWTDGWKMZDK-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1=C(C=CC(CC)=C1)O)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 125Ų

Additional information on 3-(5-ethyl-2-hydroxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(5-ethyl-2-hydroxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171739-04-9)

The compound 3-(5-ethyl-2-hydroxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by the CAS number 2171739-04-9, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, featuring a combination of hydroxyl, carbamoyl, and fluorenylmethoxycarbonyl functional groups, positions it as a versatile intermediate in the synthesis of biologically active molecules. The presence of both aromatic and aliphatic moieties enhances its potential applicability in drug discovery and development.

Recent research in medicinal chemistry has highlighted the importance of multifunctional scaffolds that can modulate multiple biological pathways simultaneously. The 3-(5-ethyl-2-hydroxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid structure exemplifies such a scaffold, with its ability to serve as a precursor for various pharmacophores. The hydroxyl group at the para position of the ethyl-substituted phenyl ring introduces potential hydrogen bonding interactions, while the fluorenylmethoxycarbonyl moiety enhances solubility and metabolic stability, making it an attractive candidate for further derivatization.

In the context of contemporary drug design, the incorporation of fluorinated aromatic rings has been extensively studied for their ability to improve pharmacokinetic properties. The (9H-fluoren-9-yl)methoxycarbonyl group in this compound not only contributes to its structural complexity but also offers a platform for exploring fluorine-mediated bioisosteric replacements. Such modifications have been shown to enhance binding affinity and selectivity in target proteins, a critical factor in developing novel therapeutics.

The carboxylic acid and carbamoyl functionalities provide additional sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities. For instance, amide bond formation with various amino acids or peptides could yield peptidomimetics with potential applications in treating inflammatory diseases or cancer. Furthermore, the propanoic acid side chain offers flexibility for further functionalization, allowing chemists to explore diverse structural motifs.

Current advancements in computational chemistry have facilitated the rapid screening of such complex molecules for their biological potential. Virtual screening techniques combined with molecular docking simulations have been employed to identify binding interactions with key enzymes and receptors. The 3-(5-ethyl-2-hydroxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid structure has been found to exhibit promising interactions with enzymes involved in metabolic pathways relevant to neurological disorders, suggesting its utility as a lead compound for further optimization.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to construct the desired framework efficiently. These techniques not only improve scalability but also minimize unwanted byproducts, ensuring that the final product meets stringent pharmaceutical standards.

From a regulatory perspective, compounds like 3-(5-ethyl-2-hydroxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid must undergo rigorous testing to assess their safety and efficacy before clinical application. Preclinical studies involving cell-based assays and animal models are essential to evaluate potential therapeutic benefits and toxicological risks. The structural features of this molecule make it an interesting candidate for further investigation in these areas.

The role of interdisciplinary collaboration cannot be overstated in advancing pharmaceutical research. Chemists working alongside biologists and pharmacologists leverage their expertise to design molecules that address unmet medical needs effectively. The 3-(5-ethyl-2-hydroxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid structure serves as a testament to this collaborative approach, embodying the synergy between synthetic chemistry and biological sciences.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-(5-ethyl-2-hydroxyphenyl)carbamoyl-3-{((9H-fluorenine)-mehetocarboxy1}aninopropionic acid (CAS No. 2171739 04 9) will play an increasingly important role in drug development pipelines. Their complex structures offer untapped potential for innovation, driving forward the quest for more effective and targeted treatments across a wide range of diseases.